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Compound of Interest

Compound Name: 2,3,5-Trifluorobenzyl alcohol

Cat. No.: B1306048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals

in a laboratory or industrial setting. The information provided is a consolidation of available data

and safety recommendations. Due to a lack of comprehensive, experimentally verified safety

and toxicology data for 2,3,5-Trifluorobenzyl alcohol, information from structurally similar

compounds has been included for guidance. All handling of this chemical should be conducted

by qualified personnel who have performed a thorough risk assessment.

Chemical Identification and Physical Properties
2,3,5-Trifluorobenzyl alcohol is a fluorinated aromatic alcohol. The presence of three fluorine

atoms on the benzene ring significantly influences its chemical and physical properties.
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Property Value Source/Note

Chemical Name
(2,3,5-

Trifluorophenyl)methanol
IUPAC

Synonyms 2,3,5-Trifluorobenzyl alcohol Common

CAS Number 67640-33-9 [1][2][3]

Molecular Formula C₇H₅F₃O [2][3]

Molecular Weight 162.11 g/mol [2]

Appearance Clear liquid Predicted[4]

Boiling Point 183.7 ± 35.0 °C Predicted[4]

Density 1.398 ± 0.06 g/cm³ Predicted[4]

pKa 13.27 ± 0.10 Predicted[4]

Note: Predicted data is provided from chemical databases and should be used as an estimate.

Experimental data for the specific isomer 2,4,5-Trifluorobenzyl alcohol shows a boiling point of

201-204 °C and a density of 1.4 g/mL at 25 °C.[5][6]

Hazard Identification and Classification
Based on information for 2,3,5-Trifluorobenzyl alcohol and its isomers, the following hazards

are identified.

GHS Hazard Statements:[7]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Hazard Codes (Pre-GHS):[4]

Xi: Irritant
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Risk Statements (Pre-GHS):[4]

R36/37/38: Irritating to eyes, respiratory system, and skin.

Safety Statements (Pre-GHS):[4]

S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.

S36: Wear suitable protective clothing.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory or manufacturing conditions should be

conducted to determine the appropriate PPE. The following are general recommendations.[8]

[9][10][11]

Equipment Specification

Eye Protection

Chemical safety goggles with a snug fit are

essential. A face shield should be worn in

situations with a high risk of splashing.[8][10]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Glove material should be selected

based on the specific solvent used and

breakthrough time.[8]

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn. For larger quantities or increased risk of

exposure, chemical-resistant coveralls may be

necessary.[9][11]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If

there is a risk of inhaling vapors, a respirator

with an appropriate cartridge should be used.[8]

[11]
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Safe Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Some sources recommend storage at 2-8°C.[4]

First Aid Measures
Immediate action is crucial in case of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids.[1][12] Seek immediate

medical attention.[1][12]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water.[12] If irritation persists,

seek medical attention.[12]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms occur.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Accidental Release and Disposal
Accidental Release:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable

container for disposal.[11]

For larger spills, contain the spill and prevent it from entering drains.[13]

Disposal:

2,3,5-Trifluorobenzyl alcohol is a halogenated organic compound and should be disposed

of as hazardous waste.[6][14]

Dispose of in accordance with local, state, and federal regulations.[14]

Do not pour down the drain.[6]
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Experimental Protocols
General Handling of a Liquid Chemical Irritant:

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Have all necessary equipment and reagents readily available.

Don the appropriate personal protective equipment (see Section 3).

Have spill control materials and waste containers accessible.

Dispensing:

Use a clean, dry syringe or pipette to transfer the liquid.

For air-sensitive applications, use appropriate techniques such as a Schlenk line or

glovebox.[5]

Avoid splashing and generating aerosols.

Post-Handling:

Tightly seal the container after use.

Clean any contaminated surfaces.

Dispose of any contaminated materials (e.g., pipette tips, gloves) in the designated

hazardous waste container.

Wash hands thoroughly.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.com/us/en/scientific-products/publications/lab-reporter/2021/issue-2/air-sensitive-chemistry-practical-and-safety-considerations.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Handling Workflow for 2,3,5-Trifluorobenzyl Alcohol

Preparation
- Verify fume hood function

- Assemble equipment
- Don appropriate PPE

Dispensing
- Transfer liquid carefully

- Avoid splashes and aerosols

Post-Handling
- Seal container

- Clean workspace
- Dispose of waste

End of Procedure
- Remove PPE
- Wash hands

Click to download full resolution via product page

Caption: General workflow for handling 2,3,5-Trifluorobenzyl alcohol.
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First Aid Response to Exposure

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Flush with water
for 15-20 mins

Wash with soap
and water

Move to fresh air
Rinse mouth

(Do not induce vomiting)

Seek Medical Attention

if irritation persists if symptoms occur

Click to download full resolution via product page

Caption: Logical flow for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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